Cas no 914637-24-4 (4-(Furan-2-yl)pyridine-2-carboxylic acid)

• Product Name: 4-(Furan-2-yl)pyridine-2-carboxylic acid
• CAS No: 914637-24-4
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD08056303
• CID: 1078862
• PubChem ID: 26967243
• Update Time: 2025-06-11

4-(Furan-2-yl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Furan-2-yl)pyridine-2-carboxylic acid
• 4-(Furan-2-Yl)picolinicacid
• SB61262
• CS-0330350
• RTTFEZNAJOTLAO-UHFFFAOYSA-N
• TS-01428
• 4-(2-Furanyl)-2-pyridinecarboxylic acid
• 4-(Furan-2-Yl)picolinic acid
• AKOS022702446
• 914637-24-4
• DTXSID901280705
• MFCD08056303
• SCHEMBL17728945

• MDL： MFCD08056303
• Inchi： 1S/C10H7NO3/c12-10(13)8-6-7(3-4-11-8)9-2-1-5-14-9/h1-6H,(H,12,13)
• InChI Key： RTTFEZNAJOTLAO-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C1C=CN=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 189.042593085g/mol
• Monoisotopic Mass: 189.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 381.0±32.0 °C at 760 mmHg
• Flash Point: 184.2±25.1 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-(Furan-2-yl)pyridine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-(Furan-2-yl)pyridine-2-carboxylic acid

Introduction to 4-(Furan-2-yl)pyridine-2-carboxylic acid (CAS No. 914637-24-4)

4-(Furan-2-yl)pyridine-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 914637-24-4, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule combines a pyridine ring with a furan moiety, making it a versatile scaffold for the development of various bioactive agents. The unique structural features of this compound have garnered attention from researchers due to its potential applications in medicinal chemistry and drug discovery.

The compound's structure consists of a pyridine core substituted at the 4-position with a furan ring, which is linked at the 2-position of the furan ring to a carboxylic acid group. This arrangement imparts specific electronic and steric properties that can be exploited in designing molecules with tailored biological activities. The presence of both nitrogen and oxygen heteroatoms in its structure enhances its reactivity and compatibility with biological systems, making it an attractive building block for synthetic chemists.

In recent years, 4-(Furan-2-yl)pyridine-2-carboxylic acid has been extensively studied for its role in the synthesis of novel pharmaceuticals. Its derivatives have shown promise in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The pyridine-furan scaffold is particularly interesting because it can interact with biological targets in multiple ways, leading to potent and selective drug candidates.

One of the most compelling aspects of this compound is its utility as a key intermediate in multi-step synthetic routes. Researchers have leveraged its reactivity to develop complex molecules with intricate architectures. For instance, the carboxylic acid group can be easily transformed into esters, amides, or other functional derivatives, while the pyridine ring can undergo further modifications such as alkylation or arylation. These modifications allow for the creation of a diverse library of compounds that can be screened for biological activity.

The furan moiety in 4-(Furan-2-yl)pyridine-2-carboxylic acid adds an additional layer of complexity and functionality. Furan derivatives are known for their ability to engage with biological receptors and enzymes through hydrogen bonding and hydrophobic interactions. This has led to their incorporation into many drug molecules designed to modulate physiological processes. The combination of the pyridine and furan rings in this compound creates a privileged scaffold that has been successfully employed in several high-throughput screening campaigns.

Recent advancements in computational chemistry have further enhanced the utility of 4-(Furan-2-yl)pyridine-2-carboxylic acid. Molecular modeling studies have revealed insights into how this compound interacts with target proteins, providing valuable information for rational drug design. These studies have identified key binding pockets and residues that can be optimized to improve binding affinity and selectivity. By integrating experimental data with computational predictions, researchers can more efficiently develop lead compounds for further optimization.

The pharmaceutical industry has shown particular interest in derivatives of 4-(Furan-2-yl)pyridine-2-carboxylic acid due to their potential as kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop therapies that can effectively treat these conditions without causing significant side effects.

Another area where this compound has found application is in the development of antiviral agents. The ability of furan-based molecules to interfere with viral replication has been well-documented. Researchers have synthesized various derivatives of 4-(Furan-2-yl)pyridine-2-carboxylic acid and evaluated their antiviral activity against different pathogens. Some of these derivatives have demonstrated promising results in preclinical studies, highlighting the potential of this scaffold for developing new antiviral drugs.

The synthesis of 4-(Furan-2-yl)pyridine-2-carboxylic acid itself is an intriguing challenge that has been addressed by several research groups. Different synthetic routes have been explored, each with its own advantages and limitations. Common methods include palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and cyclization strategies. These approaches have enabled the efficient preparation of the compound on both laboratory and industrial scales.

The chemical properties of 4-(Furan-2-yl)pyridine-2-carboxylic acid make it a valuable tool for exploring new chemical space. Its ability to participate in various reactions while maintaining structural integrity allows for the generation of novel analogs with enhanced properties. This flexibility has been exploited by medicinal chemists who are constantly seeking innovative ways to improve drug efficacy and safety.

In conclusion, 4-(Furan-2-yl)pyridine-2-carboxylic acid (CAS No. 914637-24-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an ideal candidate for designing bioactive molecules with applications across multiple therapeutic areas. As research continues to uncover new uses for this compound, its importance in drug discovery is likely to grow even further.